Cas no 2091300-36-4 ((3-Carbamoyl-5-(trifluoromethyl)phenyl)boronic acid)

• Product Name: (3-Carbamoyl-5-(trifluoromethyl)phenyl)boronic acid
• CAS No: 2091300-36-4
• MF: C₈H₇BF₃NO₃
• MW: 232.95229268074
• CID: 6794214
• PubChem ID: 171366977
• Update Time: 2025-06-14

(3-Carbamoyl-5-(trifluoromethyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• MFCD34779141
• (3-Carbamoyl-5-(trifluoromethyl)phenyl)boronic acid
• 2091300-36-4

• Inchi： 1S/C8H7BF3NO3/c10-8(11,12)5-1-4(7(13)14)2-6(3-5)9(15)16/h1-3,15-16H,(H2,13,14)
• InChI Key： KHVKXPZLGCJGMY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(B(O)O)C=C(C(N)=O)C=1)(F)F

Computed Properties

• Exact Mass: 233.0471077g/mol
• Monoisotopic Mass: 233.0471077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6Ų

Additional information on (3-Carbamoyl-5-(trifluoromethyl)phenyl)boronic acid

Research Briefing on (3-Carbamoyl-5-(trifluoromethyl)phenyl)boronic acid (CAS: 2091300-36-4): Recent Advances and Applications

In recent years, (3-Carbamoyl-5-(trifluoromethyl)phenyl)boronic acid (CAS: 2091300-36-4) has emerged as a pivotal compound in chemical biology and pharmaceutical research. This boronic acid derivative is particularly notable for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone in the synthesis of complex organic molecules, including drug candidates. The trifluoromethyl and carbamoyl functional groups enhance its reactivity and selectivity, making it a valuable building block in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility in the development of protease inhibitors. Researchers demonstrated that (3-Carbamoyl-5-(trifluoromethyl)phenyl)boronic acid could effectively bind to the active sites of serine proteases, offering a promising scaffold for designing novel therapeutics targeting diseases such as thrombosis and viral infections. The study employed X-ray crystallography and molecular docking to validate the binding interactions, providing atomic-level insights into its mechanism of action.

Another significant application was reported in a 2024 ACS Chemical Biology paper, where the compound was used as a key intermediate in the synthesis of boron-containing anticancer agents. The trifluoromethyl group's electron-withdrawing properties were found to enhance the stability of the resulting boronate esters, improving their pharmacokinetic profiles. In vitro assays revealed potent cytotoxicity against several cancer cell lines, with IC50 values in the low micromolar range, underscoring its potential in oncology drug development.

Recent advancements in boronic acid chemistry have also explored the compound's role in targeted drug delivery systems. A 2023 Nature Communications study utilized (3-Carbamoyl-5-(trifluoromethyl)phenyl)boronic acid to functionalize nanoparticles, enabling pH-responsive release of chemotherapeutic agents in tumor microenvironments. This approach minimized off-target effects and improved therapeutic efficacy in murine models, marking a significant step toward precision medicine.

Despite these promising developments, challenges remain in optimizing the compound's solubility and bioavailability. A 2024 review in Chemical Reviews emphasized the need for structural modifications to address these limitations, proposing strategies such as prodrug formulations or co-crystallization with cyclodextrins. Future research directions may also explore its applications in diagnostics, leveraging its boronic acid moiety for glucose sensing or other biomarker detection.

In conclusion, (3-Carbamoyl-5-(trifluoromethyl)phenyl)boronic acid (CAS: 2091300-36-4) represents a versatile tool in modern drug discovery and chemical biology. Its unique structural features and reactivity continue to inspire innovative applications, from protease inhibition to targeted cancer therapy. Ongoing research will likely expand its utility, addressing current limitations and unlocking new therapeutic possibilities.